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Compound of Interest

Compound Name: 2-Toluidine-d7

CAS No.: 68408-22-0

Cat. No.: B1140220

Get Quote

Executive Summary & Compound Profile
2-Toluidine-d7 (Perdeuterated o-Toluidine) is a stable isotope-labeled aromatic amine.[1]

While chemically analogous to non-deuterated o-toluidine, it is primarily used in trace analysis

and metabolic mechanistic studies.

Critical Hazard Alert: This compound is a Category 1A/1B Carcinogen and a potent inducer of

methemoglobinemia. Its deuterated nature does not mitigate its toxicity; in fact, the Kinetic

Isotope Effect (KIE) may alter its metabolic clearance, potentially prolonging the half-life of

reactive intermediates in biological systems.

Physicochemical Comparison (d0 vs. d7)
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Property 2-Toluidine (Native)
2-Toluidine-d7
(Labeled)

Technical
Implication

CAS Number 95-53-4 68408-22-0

Use d7 CAS for

specific inventory

tracking.

Formula C₇H₉N C₇H₂D₇N
Mass shift (+7 Da) for

MS detection.

Mol. Weight 107.15 g/mol 114.20 g/mol

Adjust gravimetric

calculations for

molarity.

Physical State
Colorless/Yellow

Liquid
Clear/Beige Oil

Liquid handling

protocols apply.

Boiling Point 200–202 °C ~200 °C

Low volatility, but

aerosols are critical

hazards.

Stability Light Sensitive
Hygroscopic & Light

Sensitive

Store under inert gas

(Ar/N₂) to prevent H/D

exchange.

Hazard Architecture & Toxicological Mechanism
Understanding why 2-Toluidine-d7 is toxic is essential for designing effective barriers. The

hazard is not merely corrosive; it is genotoxic.

Core GHS Hazards
H350: May cause cancer (Bladder carcinoma).

H301 + H311 + H331: Toxic if swallowed, in contact with skin, or inhaled.[2]

H319: Causes serious eye irritation.[2]

H400: Very toxic to aquatic life.[2]
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Mechanism of Action: Metabolic Activation
The carcinogenicity of 2-Toluidine-d7 stems from its bioactivation in the liver. The compound

undergoes N-hydroxylation by Cytochrome P450 enzymes (specifically CYP1A2). The resulting

N-hydroxy-o-toluidine is further esterified by sulfotransferases (SULT) or N-acetyltransferases

(NAT). These unstable esters degrade into electrophilic nitrenium ions, which covalently bind to

DNA (specifically at the C8 position of guanine), causing replication errors and tumorigenesis.
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Figure 1: The metabolic activation pathway of 2-Toluidine-d7 leading to genotoxicity.

Risk Management: Engineering Controls & PPE
Reliance on PPE alone is a failure of safety planning. Use the Hierarchy of Controls.

Engineering Controls (Primary Barrier)
Designated Area: Establish a "Designated Carcinogen Area" with restricted access. Mark

with "AUTHORIZED PERSONNEL ONLY" signage.[3]

Containment: All open-vessel handling must occur inside a certified Chemical Fume Hood

(Face velocity: 80–100 fpm).

Weighing: If weighing neat liquid, use a balance inside the hood. If the balance is external,

tare the vial inside the hood, add liquid, cap tightly, and weigh the closed system.

Personal Protective Equipment (Secondary Barrier)
Respiratory: If fume hood containment is breached or during spill cleanup, use a Full-face

respirator with P100/Organic Vapor cartridges.
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Dermal (Hands): Aromatic amines can permeate standard nitrile.

Routine Handling:Double Gloving. Inner: Nitrile (4 mil).[4] Outer: Nitrile (8 mil) or Laminate

(Silver Shield).

Protocol: Change outer gloves immediately upon splash. Change inner gloves every 30

minutes.

Body: Tyvek® lab coat or chemically resistant apron (closed front) and wrist guards.

Operational Protocol: Step-by-Step Handling
This protocol ensures data integrity (preventing H/D exchange) and operator safety.

Phase 1: Preparation & Weighing
Equilibrate: Allow the vial to reach room temperature in a desiccator before opening to

prevent condensation (water introduces H-isotopes).

Inert Environment: Ideally, handle under a blanket of Nitrogen or Argon.[5]

Transfer: Use positive displacement pipettes or glass syringes. Avoid plastic tips if possible,

as aromatic amines can leach plasticizers which interfere with MS analysis.

Phase 2: Solubilization
Solvent Choice: Dissolve immediately in the target solvent (e.g., Methanol-d4 or Acetonitrile).

Storage: Store stock solutions in amber, silanized glass vials with PTFE-lined caps at -20°C.

Phase 3: Decontamination
Surface Clean: Wipe all surfaces with a surfactant solution (e.g., 2% Alconox) followed by

ethanol.

Verification: UV light inspection is ineffective for this compound. Rely on wet-wiping

protocols.[6]
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Figure 2: Operational workflow for handling high-potency deuterated standards.
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Emergency Response & Waste Disposal
Spill Response (Small Scale < 10 mL)

Evacuate: Alert nearby personnel.

Isolate: Close the fume hood sash.

PPE Upgrade: Don Silver Shield (Laminate) gloves.

Absorb: Use vermiculite or sand. Do not use combustible materials (paper towels) if the spill

is neat liquid, as aromatic amines can be fire hazards.

Clean: Wash area with soap/water.[6] Collect all materials as hazardous waste.

Waste Disposal[4][9][10][11]
Classification: P-Listed or U-Listed waste (depending on jurisdiction, o-toluidine is U328

under RCRA).

Segregation: Do not mix with oxidizers (e.g., Nitric acid) to prevent exothermic reactions.

Method: Incineration at a permitted hazardous waste facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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